4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C12H11BrN4O3
• Molecular Weight: 339.14 g/mol
• IUPAC Name: 4-bromo-2-methyl-N-(4-methyl-2-nitrophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C12H11BrN4O3/c1-7-3-4-9(10(5-7)17(19)20)15-12(18)11-8(13)6-14-16(11)2/h3-6H,1-2H3,(H,15,18)
• InChI Key: DRARFXBBCFCVPZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=NN2C)Br)[N+](=O)[O-]

Description

4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide involves the inhibition of specific enzymes and receptors, including but not limited to cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). This compound has been found to bind to these targets and inhibit their activity, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide include the inhibition of inflammation, pain, and fever. This compound has also been found to exhibit anti-tumor and anti-cancer activity, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide in lab experiments include its potent inhibitory activity against specific enzymes and receptors, as well as its unique structure and properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are many future directions for the study of 4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide, including the development of new drugs and therapies based on its structure and properties. Further studies are also needed to determine its safety and efficacy in various clinical settings, as well as to explore its potential applications in other scientific research fields. Additionally, the synthesis and characterization of new derivatives and analogs of this compound may lead to the discovery of even more potent and effective drugs and therapies.

Synthesis Methods

The synthesis of 4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide involves several steps, including the reaction of 4-methyl-2-nitroaniline with ethyl acetoacetate, followed by the reaction of the resulting product with hydrazine hydrate and 4-bromoacetophenone. The final step involves the reaction of the resulting product with acetic anhydride and pyridine to yield the desired compound.

Scientific Research Applications

4-bromo-1-methyl-N-(4-methyl-2-nitrophenyl)-1H-pyrazole-5-carboxamide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug discovery and development.